Cas no 2138184-35-5 (3-Bromo-5-acetamido-2-(fluorosulfonyl)benzoic acid)

• Product Name: 3-Bromo-5-acetamido-2-(fluorosulfonyl)benzoic acid
• CAS No: 2138184-35-5
• MF: C₉H₇BrFNO₅S
• MW: 340.122984170914
• CID: 6273676
• PubChem ID: 165461100
• Update Time: 2025-06-30

3-Bromo-5-acetamido-2-(fluorosulfonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-acetamido-2-(fluorosulfonyl)benzoic acid
• EN300-727835
• 2138184-35-5
• 3-Bromo-5-acetamido-2-(fluorosulfonyl)benzoic acid

• Inchi： 1S/C9H7BrFNO5S/c1-4(13)12-5-2-6(9(14)15)8(7(10)3-5)18(11,16)17/h2-3H,1H3,(H,12,13)(H,14,15)
• InChI Key： WHUBAPRZPKTLSK-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C(=O)O)=C1S(=O)(=O)F)NC(C)=O

Computed Properties

• Exact Mass: 338.92123g/mol
• Monoisotopic Mass: 338.92123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 109Ų

Additional information on 3-Bromo-5-acetamido-2-(fluorosulfonyl)benzoic acid

3-Bromo-5-Acetamido-2-(Fluorosulfonyl)Benzoic Acid: A Comprehensive Overview

The compound 3-Bromo-5-acetamido-2-(fluorosulfonyl)benzoic acid, identified by the CAS number 2138184-35-5, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with bromine, an acetamido group, and a fluorosulfonyl group. The presence of these substituents imparts distinctive chemical properties, making it a valuable molecule for research and development.

Recent studies have highlighted the potential of 3-Bromo-5-acetamido-2-(fluorosulfonyl)benzoic acid in drug discovery, particularly in the design of bioactive compounds. The bromine atom at the 3-position of the benzene ring contributes to the molecule's electronic properties, enhancing its ability to interact with biological targets. Meanwhile, the fluorosulfonyl group at the 2-position introduces a high degree of electrophilicity, which can be exploited in various chemical reactions. The acetamido group at the 5-position further modulates the molecule's solubility and stability, making it suitable for diverse applications.

In terms of synthesis, researchers have developed efficient methods to prepare 3-Bromo-5-acetamido-2-(fluorosulfonyl)benzoic acid. One common approach involves the substitution of a suitable precursor with bromine and fluorosulfonyl groups under controlled conditions. The introduction of the acetamido group typically requires careful optimization to ensure high yields and purity. These synthetic strategies have been refined based on recent advancements in organic chemistry, enabling the scalable production of this compound for both academic and industrial purposes.

The chemical properties of 3-Bromo-5-acetamido-2-(fluorosulfonyl)benzoic acid make it an ideal candidate for use in medicinal chemistry. Its ability to act as a substrate in various coupling reactions has been extensively studied, with recent findings demonstrating its utility in the synthesis of complex molecules with therapeutic potential. Additionally, the compound's reactivity towards nucleophilic aromatic substitution has been explored, providing insights into its role as an intermediate in multi-step synthesis routes.

In conclusion, 3-Bromo-5-acetamido-2-(fluorosulfonyl)benzoic acid, CAS No. 2138184-35-5, stands as a testament to the ingenuity of modern organic chemistry. Its unique structure and versatile properties continue to drive innovation across multiple disciplines, ensuring its relevance in both research and industry for years to come.